ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-cyano-2-[(4-ethoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C20H21N3O4S/c1-3-26-14-7-5-13(6-8-14)18(24)22-19-16(11-21)15-9-10-23(12-17(15)28-19)20(25)27-4-2/h5-8H,3-4,9-10,12H2,1-2H3,(H,22,24)
• InChI Key: ZEGOVHPKDSDFGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)OCC)C#N
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol

Description

Ethyl 3-cyano-2-(4-ethoxybenzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has demonstrated the utility of ethyl 2-methyl-2,3-butadienoate in [4 + 2] annulation reactions, leading to the synthesis of highly functionalized tetrahydropyridines. This process showcases the potential of related compounds in complex organic synthesis and regioselective reactions, emphasizing their importance in creating novel molecular architectures (Zhu et al., 2003).

• Another study elaborated on the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems from precursors including ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates. These compounds serve as synthons for further creation of complex polyheterocyclic systems, highlighting their versatility in heterocyclic chemistry (Bakhite et al., 2005).

Optical and Structural Analyses

• The synthesis and characterization of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate have been detailed, including X-ray, thermal analyses, and DFT studies. This research provides insights into the molecular and crystal structure of these compounds, contributing to the understanding of their physical and chemical properties (Çolak et al., 2021).

Antimicrobial Activity

• The design, fabrication, and optical characterizations of pyrimidine fused quinolone carboxylate moiety for photodiode applications were explored, demonstrating the potential of similar compounds in electronic and photonic devices. The study highlights the importance of structural analysis and photophysical properties in developing new materials for technological applications (Elkanzi et al., 2020).